Cas no 40162-94-5 (2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid)

• Product Name: 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid
• CAS No: 40162-94-5
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• MDL: MFCD11554145
• CID: 3967473
• Update Time: 2026-04-17

2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetic acid, 6-chloro-
• 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid

• MDL： MFCD11554145

Additional information on 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid

Introduction to 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid (CAS No. 40162-94-5)

2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 40162-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of dioxane-based derivatives, characterized by its unique structural framework that integrates both chloro and acetic acid functional groups. The presence of these functional moieties not only imparts distinct chemical reactivity but also opens up a wide array of potential applications in medicinal chemistry and drug development.

The molecular structure of 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid consists of a dioxaindan core substituted with a chloro group at the 6-position and an acetic acid moiety at the 5-position. This arrangement creates a molecule with both electrophilic and nucleophilic sites, making it a versatile intermediate in synthetic chemistry. The dioxaindan scaffold, in particular, is known for its stability and compatibility with various chemical transformations, which has made it a valuable building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of dioxane derivatives due to their structural similarity to certain bioactive natural products. The compound 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid has been studied for its possible role as a precursor in the synthesis of novel therapeutic agents. Its acetic acid functionality suggests potential applications in the development of drugs targeting metabolic pathways, while the chloro substituent may enhance binding affinity to biological targets through halogen bonding interactions.

One of the most compelling aspects of 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid is its utility in medicinal chemistry as a key intermediate. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications to the dioxaindan core have led to derivatives with improved solubility and bioavailability, which are critical factors in drug formulation. Additionally, the introduction of other functional groups into the molecule has allowed for fine-tuning of its biological activity, making it a promising candidate for further investigation.

The synthesis of 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been particularly useful in constructing the desired molecular framework.

Recent studies have highlighted the importance of 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid in the development of innovative drug candidates. For example, researchers have investigated its potential as a scaffold for kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The structural features of this compound allow for selective interaction with target enzymes, thereby modulating their activity and alleviating disease symptoms. Furthermore, its compatibility with library synthesis techniques has enabled high-throughput screening for new therapeutic entities.

The pharmacokinetic profile of 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid has also been scrutinized to optimize its delivery and efficacy. Studies have shown that modifications to its acetic acid moiety can significantly influence its metabolic stability and tissue distribution. By fine-tuning these properties, researchers aim to develop drugs that exhibit prolonged half-lives and reduced side effects. Such advancements are crucial for improving patient outcomes and expanding the therapeutic arsenal against complex diseases.

Moreover, the environmental impact of synthesizing 2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid has been a focus of recent research efforts. Sustainable synthetic routes have been explored to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles have been applied to develop more eco-friendly processes, aligning with global efforts to promote sustainable pharmaceutical manufacturing. These initiatives not only enhance cost-effectiveness but also contribute to environmental stewardship.

In conclusion,2-(6-chloro-1,3-dioxaindan-5-yl)acetic acid (CAS No. 40162-94-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and broad applicability in drug development. Its role as an intermediate in synthesizing novel therapeutic agents underscores its importance in modern medicinal chemistry research. As scientific understanding progresses, further exploration into its pharmacological potential is anticipated to yield groundbreaking discoveries that could transform healthcare practices worldwide.